Cas no 23236-00-2 ([(5R)-3-Acetyloxy-4-fluoro-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate)

• Product Name: [(5R)-3-Acetyloxy-4-fluoro-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
• CAS No: 23236-00-2
• MF: C₁₀H₁₃FO₆
• MW: 248.205027341843
• CID: 2162298
• Update Time: 2023-08-05

[(5R)-3-Acetyloxy-4-fluoro-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 3,4-Di-o-acetyl-1,6-anhydro-2-deoxy-2-fluoro-β-d-glucopyranose
• [(1R,3r,4r)-3-acetoxy-2-fluoro-7,8-dioxabicyclo[3.2.1]octan-4-yl] acetate
• [(5R)-3-Acetyloxy-4-fluoro-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate

• Inchi： 1S/C10H13FO6/c1-4(12)15-8-6-3-14-10(17-6)7(11)9(8)16-5(2)13/h6-10H,3H2,1-2H3/t6?,7?,8?,9?,10-/m1/s1
• InChI Key： GGYHLTIJLKAZAG-PQLWYXDDSA-N
• SMILES： FC1[C@@H]2OCC(C(C1OC(C)=O)OC(C)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-61 ºC
• Boiling Point: 299.1±40.0 ºC (760 Torr),
• Flash Point: 130.4±22.2 ºC,
• Solubility: Slightly soluble (6 g/l) (25 º C),